Cas no 35196-11-3 (5-methanesulfonylpyridin-2-amine)

• Product Name: 5-methanesulfonylpyridin-2-amine
• CAS No: 35196-11-3
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD09946387
• CID: 853535
• PubChem ID: 17861008
• Update Time: 2026-04-29

5-methanesulfonylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfonyl)-2-Pyridinamine
• (2-methylsulfonylphenyl)methanol
• 2-AMINO-5-(METHYLSULFONYL)PYRIDINE
• 2-Amino-5-methyl sulfonyl pyridine
• 5-methanesulfonyl-pyridin-2-ylamine
• (5-Methylsulfonylpyridin-2-yl)amine
• 5-(Methanesulfonyl)pyridin-2-ylamine
• 5-methanesulfonylpyridin-2-amine

• MDL： MFCD09946387
• Inchi： InChI=1S/C6H8N2O2S/c1-11(9,10)5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8)
• InChI Key： YDVCUSJBYYFJPM-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CNC(=N)C=C1

Computed Properties

• Exact Mass: 186.03500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.358±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (28 g/l) (25 º C),
• PSA: 62.75000
• LogP: 1.66320

5-methanesulfonylpyridin-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methanesulfonylpyridin-2-amine

Introduction to 5-methanesulfonylpyridin-2-amine (CAS No. 35196-11-3)

5-methanesulfonylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 35196-11-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative features a pyridine core substituted with a methanesulfonyl group at the 5-position and an amine functional group at the 2-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry and drug development.

The compound’s molecular formula, C₆H₈N₂O₂S, reflects its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring imparts distinct reactivity and binding properties, making it a versatile scaffold for designing novel therapeutic agents. In recent years, 5-methanesulfonylpyridin-2-amine has garnered attention for its potential applications in the development of small-molecule inhibitors targeting specific biological pathways.

One of the most compelling aspects of 5-methanesulfonylpyridin-2-amine is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By serving as a building block for more complex molecules, this compound enables researchers to create potent and selective kinase inhibitors with improved pharmacokinetic profiles. For instance, derivatives of 5-methanesulfonylpyridin-2-amine have been explored as inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune disorders.

Recent advancements in computational chemistry and drug design have further highlighted the significance of 5-methanesulfonylpyridin-2-amine. High-throughput virtual screening (HTVS) and molecular docking studies have demonstrated that modifications to this scaffold can enhance binding affinity to target proteins. For example, studies published in leading journals such as *Journal of Medicinal Chemistry* have shown that introducing additional functional groups or substituents at specific positions on the pyridine ring can optimize interactions with protein targets, leading to more effective inhibitors.

The pharmaceutical industry has also recognized the potential of 5-methanesulfonylpyridin-2-amine as a starting material for developing novel antibiotics. Antibiotic resistance remains a pressing global health challenge, and the search for new therapeutic agents is critical. Researchers have leveraged the structural features of this compound to design derivatives with enhanced antibacterial activity. Preliminary studies indicate that certain analogs exhibit promising efficacy against Gram-negative bacteria, which are increasingly resistant to conventional antibiotics.

In addition to its applications in drug development, 5-methanesulfonylpyridin-2-amine has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. For instance, complexes formed with transition metals such as palladium and copper have shown catalytic activity in cross-coupling reactions, which are fundamental transformations in organic synthesis.

The synthesis of 5-methanesulfonylpyridin-2-amine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. One common synthetic route involves sulfonylation followed by nucleophilic substitution at the 2-position of the pyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a regulatory perspective, 5-methanesulfonylpyridin-2-amine is not classified as a controlled substance or hazardous material under international conventions such as those overseen by the International Union of Pure and Applied Chemistry (IUPAC) or the World Health Organization (WHO). This classification simplifies its handling and distribution for research purposes while ensuring compliance with safety protocols.

The future prospects for 5-methanesulfonylpyridin-2-amine are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. Innovations in green chemistry and sustainable manufacturing practices may further enhance its accessibility and environmental compatibility. As computational tools continue to advance, so too will our ability to design derivatives with tailored properties for specific applications.

In conclusion,5-methanesulfonylpyridin-2-amine (CAS No. 35196-11-3) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As scientific understanding evolves and new technologies emerge,5-methanesulfonylpyridin-2-aminesuch compounds will undoubtedly continue to play a pivotal role in advancing chemical biology and drug discovery efforts worldwide.